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Compound of Interest

Compound Name: Indole-3-carbinol hydrate

CAS No.: 123334-15-6

Cat. No.: B053685

Get Quote

Executive Safety Summary
Indole-3-carbinol (I3C) (CAS: 700-06-1) is a phytochemical utilized extensively in oncology

research for its conversion into diindolylmethane (DIM) in acidic environments. While not

classified as acutely toxic or carcinogenic, it presents specific handling challenges due to its

irritant properties, pungent odor, and high sensitivity to light and oxidation.

Immediate Action Required:

Primary Hazard: Skin, eye, and respiratory irritation (H315, H319, H335).

Hidden Hazard: Rapid transdermal permeation when dissolved in DMSO (Dimethyl

sulfoxide).

Operational Criticality: Material degrades rapidly upon exposure to light and heat

(discoloration from off-white to pink/brown indicates oxidation).

Personal Protective Equipment (PPE) Matrix
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The selection of PPE must adapt to the state of the matter (Solid vs. Solution). Standard nitrile

gloves are insufficient for long-duration handling of I3C in organic solvents like DMSO.

PPE Category
Solid / Powder

Handling

Solution Handling

(DMSO/Ethanol)

Rationale &

Causality

Hand Protection
Standard Nitrile (0.11

mm)

Double Gloving or

Chem-Rated Nitrile

(>0.2 mm)

DMSO Permeation:

DMSO carries

dissolved I3C through

standard thin nitrile in

<5 mins. Double

gloving provides a

"sacrificial" outer

layer.

Respiratory
N95 / P2 Mask (if

outside hood)

Fume Hood

(Mandatory)

I3C dust is an airway

irritant. Solutions

generate vapors; the

odor (rotting cabbage)

is a potent nuisance

and psychological

stressor.

Eye Protection
Safety Glasses (Side

shields)

Chemical Splash

Goggles

Protects against dust

entry (solid) and

splashes (liquid).

Contact lenses should

not be worn when

handling organic

solvents.

Body Protection
Lab Coat

(Cotton/Poly)

Lab Coat + Apron (if

high volume)

Prevents

contamination of

street clothes.

Engineering Controls & Operational Workflow
A. Storage & Stability (The "Cold Chain")
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I3C is chemically unstable. Improper storage leads to the formation of oligomers even before

experimental use.

Temperature: Store at -20°C for long-term (>1 month) or 4°C for short-term.

Light: Light exposure accelerates oxidation. Wrap containers in aluminum foil or use amber

glass.

Atmosphere: Hygroscopic. Store with desiccant.

B. Weighing & Solubilization Protocol
Step 1: Preparation. Allow the vial to equilibrate to room temperature before opening. This

prevents condensation from forming inside the cold vial, which hydrolyzes the compound.

Step 2: Weighing. Perform all weighing inside a Chemical Fume Hood.

Why? The odor is distinct and unpleasant. Dust containment prevents mucosal irritation.

Step 3: Solubilization.

Solvent: DMSO (Solubility ~3 mg/mL) or Ethanol (~10 mg/mL).[1]

Technique: Purge the solvent with inert gas (Nitrogen or Argon) to remove dissolved

oxygen before adding I3C. This extends the half-life of the solution.

Usage Window: Aqueous solutions degrade within 24 hours. Prepare fresh.

Visualizing the Safety Workflow
The following diagram outlines the decision logic for handling I3C, prioritizing the mitigation of

DMSO permeation risks and degradation.
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Figure 1: Operational safety workflow for Indole-3-carbinol, highlighting the critical control point

during solubilization where PPE requirements escalate due to solvent permeation risks.

Emergency Response & Waste Disposal
Accidental Exposure[2]

Skin Contact (Solid): Wash with soap and water for 15 minutes.

Skin Contact (DMSO Solution):IMMEDIATE and aggressive washing. DMSO accelerates the

absorption of I3C into the bloodstream. Do not use ethanol to wash skin (increases

permeability). Use copious water.[3][4][5]

Eye Contact: Flush with eyewash station for 15 minutes.

Waste Disposal[2][3][4][6]
Classification: Non-hazardous organic waste (unless mixed with highly toxic solvents).

Protocol: Collect in a dedicated "Organic Solvents" carboy.

Prohibition: Do NOT dispose of down the drain. While I3C is biodegradable, laboratory

quantities can disrupt local water treatment biology and the odor is persistent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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